2-(4-methyl-1-piperidinyl)-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}pyridine

• IUPAC Name: [6-(4-methylpiperidin-1-yl)pyridin-3-yl]-(4-pyridin-3-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C22H28N4O2/c1-17-6-11-25(12-7-17)21-5-4-18(15-24-21)22(27)26-13-8-19(9-14-26)28-20-3-2-10-23-16-20/h2-5,10,15-17,19H,6-9,11-14H2,1H3
• InChI Key: VTQJJZRTIDOGGE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC=C(C=C2)C(=O)N3CCC(CC3)OC4=CN=CC=C4
• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol

Description

The compound “2-(4-methyl-1-piperidinyl)-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}pyridine” is a complex organic molecule that contains several functional groups, including a piperidine ring, a pyridine ring, and an ester group. These functional groups suggest that this compound might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The piperidine and pyridine rings would likely contribute to the rigidity of the molecule, while the ester group could potentially participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the piperidine and pyridine rings might make this compound relatively stable, while the ester group could potentially make it more reactive.

Mechanism of Action

The mechanism of action of this compound would likely depend on its structure and the target it interacts with. For example, if this compound were a drug, it might interact with a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would likely depend on its reactivity and biological activity. As with any chemical, it would be important to handle this compound with care and to follow all relevant safety protocols.

Future Directions

The future research directions for this compound would likely depend on its properties and potential applications. For example, if this compound were found to have interesting biological activity, it might be studied as a potential drug.